Cas no 52182-34-0 (3-CHLORO-4''-METHOXYCHALCONE)

• Product Name: 3-CHLORO-4''-METHOXYCHALCONE
• CAS No: 52182-34-0
• MF: C₁₆H₁₃ClO₂
• MW: 272.726223707199
• CID: 936506
• PubChem ID: 5709469
• Update Time: 2025-06-13

3-CHLORO-4''-METHOXYCHALCONE Chemical and Physical Properties

Names and Identifiers

• 3-CHLORO-4''-METHOXYCHALCONE
• MFCD00124291
• (E)-3-(3-chlorophenyl)-1-(4-methoxyphenyl)prop-2-en-1-one
• 1047680-79-4
• Z46053799
• 3-chloro-4'-methoxychalcone
• 3-(3-chlorophenyl)-1-(4-methoxyphenyl)prop-2-en-1-one
• 52182-34-0
• AKOS001296007
• (2E)-3-(3-chlorophenyl)-1-(4-methoxyphenyl)prop-2-en-1-one

• Inchi： 1S/C16H13ClO2/c1-19-15-8-6-13(7-9-15)16(18)10-5-12-3-2-4-14(17)11-12/h2-11H,1H3/b10-5+
• InChI Key： UNNQBOJITJAFMT-BJMVGYQFSA-N
• SMILES： ClC1=CC=CC(=C1)/C=C/C(C1C=CC(=CC=1)OC)=O

Computed Properties

• Exact Mass: 272.0604073g/mol
• Monoisotopic Mass: 272.0604073g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 319
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 26.3Ų

Additional information on 3-CHLORO-4''-METHOXYCHALCONE

Comprehensive Overview of 3-CHLORO-4''-METHOXYCHALCONE (CAS No. 52182-34-0): Properties, Applications, and Research Insights

3-CHLORO-4''-METHOXYCHALCONE (CAS No. 52182-34-0) is a specialized organic compound belonging to the chalcone family, characterized by its unique molecular structure featuring a chloro substitution at the 3-position and a methoxy group at the 4''-position. Chalcones, as α,β-unsaturated ketones, serve as pivotal intermediates in synthetic chemistry and are widely studied for their diverse biological activities. This compound, in particular, has garnered attention due to its potential applications in pharmaceutical research, material science, and flavor/fragrance industries.

In recent years, the demand for functionalized chalcones like 3-CHLORO-4''-METHOXYCHALCONE has surged, driven by their role in drug discovery. Researchers are actively exploring its anti-inflammatory, antioxidant, and antimicrobial properties, aligning with the growing interest in natural product derivatives and sustainable therapeutics. The compound’s structural versatility allows for further derivatization, making it a valuable scaffold for designing novel bioactive molecules.

From a synthetic perspective, 52182-34-0 is typically synthesized via Claisen-Schmidt condensation, a well-established method for chalcone preparation. The presence of the electron-withdrawing chloro and electron-donating methoxy groups influences its reactivity, enabling selective modifications for targeted applications. Analytical techniques such as HPLC, NMR, and mass spectrometry are employed to ensure purity and structural validation, critical for research reproducibility.

The compound’s physicochemical properties, including solubility in organic solvents like ethanol and DMSO, and its melting point range, are essential for formulation studies. These attributes are frequently queried in scientific databases, reflecting user interest in practical handling and storage conditions. Additionally, its UV-absorption characteristics make it relevant for photochemical studies and sensor development, areas gaining traction in nanotechnology.

Beyond pharmaceuticals, 3-CHLORO-4''-METHOXYCHALCONE finds niche applications in cosmetic chemistry, where chalcones are valued for their skin-brightening and anti-aging effects. This aligns with the booming clean beauty trend, where consumers seek scientifically backed ingredients. Its potential as a flavor enhancer also intersects with food science innovations, particularly in natural preservatives.

Environmental and safety profiles of 52182-34-0 are rigorously assessed to comply with REACH and OECD guidelines. While not classified as hazardous, proper lab handling protocols are emphasized in safety data sheets (SDS), addressing common user queries about workplace safety and regulatory compliance.

In summary, 3-CHLORO-4''-METHOXYCHALCONE exemplifies the intersection of traditional organic chemistry and modern applications. Its multifaceted utility underscores its importance in both academic and industrial settings, with ongoing research poised to unlock further innovations. For researchers, suppliers, and end-users, understanding its structure-activity relationships and synthetic pathways remains a key focus area.